Cas no 90196-91-1 (2-Cyanoquinuclidine)

2-Cyanoquinuclidine is a bicyclic organic compound featuring a quinuclidine core with a cyano functional group at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The rigid quinuclidine framework enhances stereochemical control, while the cyano group offers versatility for further functionalization via nucleophilic addition or reduction. Its high purity and stability under standard conditions ensure reliable performance in complex reactions, such as heterocycle formation or catalyst design. Researchers favor 2-cyanoquinuclidine for its balanced nucleophilicity and steric properties, which facilitate selective transformations in medicinal chemistry and material science applications.
2-Cyanoquinuclidine structure
2-Cyanoquinuclidine structure
Product Name:2-Cyanoquinuclidine
CAS No:90196-91-1
MF:C8H12N2
MW:136.194281578064
MDL:MFCD22571233
CID:861276
PubChem ID:145209
Update Time:2025-10-13

2-Cyanoquinuclidine Chemical and Physical Properties

Names and Identifiers

    • 2-Cyanoquinuclidine
    • 1-azabicyclo[2.2.2]octane-2-carbonitrile
    • Quinuclidine-2-carbonitrile
    • 1-azabicyclo[2.2.2]-octane, 2-cyano
    • 1-azabicyclo(2.2.2)-octane, 2-cyano-
    • NZOYWQFJJHBAAF-UHFFFAOYSA-N
    • 1-azabicyclo[2.2.2]octane-7-carbonitrile
    • 2-Quinuclidinecarbonitrile (7CI)
    • CS-M1534
    • SCHEMBL9585978
    • CS-13396
    • DTXSID10902748
    • MFCD18374363
    • SY344462
    • MFCD18374364
    • 90196-91-1
    • (S)-Quinuclidine-2-carbonitrile
    • DB-251444
    • (R)-Quinuclidine-2-carbonitrile
    • SY324047
    • AKOS030618169
    • NoName_3300
    • MDL： MFCD22571233
    • Inchi： 1S/C8H12N2/c9-6-8-5-7-1-3-10(8)4-2-7/h7-8H,1-5H2
    • InChI Key： NZOYWQFJJHBAAF-UHFFFAOYSA-N
    • SMILES： N#CC1CC2CCN1CC2

Computed Properties

  • Exact Mass: 136.1
  • Monoisotopic Mass: 136.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27
  • XLogP3: 1

Experimental Properties

  • Density: 1.08
  • Boiling Point: 248.8°C at 760 mmHg
  • Flash Point: 104.1°C
  • Refractive Index: 1.532

2-Cyanoquinuclidine Pricemore >>

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 90196-91-1 95%
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eNovation Chemicals LLC
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2-Cyanoquinuclidine Production Method

Production Method 1

622-26-4 622-26-4
90196-91-1 90196-91-1
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Di-tert-butyl dicarbonate Solvents: tert-Butanol ,  Water ;  30 h, 23 °C
1.2 Reagents: Oxalyl chloride Solvents: Dimethyl sulfoxide ;  30 min, -60 °C
1.3 Reagents: Triethylamine ;  -60 °C → rt
1.4 Solvents: Diethyl ether ,  Water ;  0 °C
1.5 Reagents: Hydrochloric acid Solvents: Water ;  0 °C
1.6 Reagents: Triethylamine ,  Methanesulfonyl chloride Solvents: Dichloromethane ;  2 h, -30 °C
1.7 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  5 min, 0 °C; 1 h, 23 °C
1.8 Reagents: Triethylamine Solvents: Acetonitrile ;  24 h, reflux
Reference
A practical synthesis of S-quinuclidine-2-carboxylic acid and its enantiomer
Mi, Yuan; Corey, E. J., Tetrahedron Letters, 2006, 47(15), 2515-2516

Production Method 2

1330784-83-2 1330784-83-2
90196-91-1 90196-91-1
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  0 °C; 30 min, rt
1.2 Reagents: Triethylamine Solvents: Acetonitrile ;  0 °C; overnight, reflux
Reference
Discovery of a Novel, Highly Potent, and Selective Thieno[3,2-d]pyrimidinone-Based Cdc7 Inhibitor with a Quinuclidine Moiety (TAK-931) as an Orally Active Investigational Antitumor Agent
Kurasawa, Osamu ; Miyazaki, Tohru; Homma, Misaki; Oguro, Yuya; Imada, Takashi; et al, Journal of Medicinal Chemistry, 2020, 63(3), 1084-1104

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Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:90196-91-1)2-Cyanoquinuclidine
Order Number:A1062394
Stock Status:in Stock
Quantity:100mg/250mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:58
Price ($):446.0/894.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:90196-91-1)2-Cyanoquinuclidine
A1062394
Purity:99%/99%
Quantity:100mg/250mg
Price ($):446.0/894.0
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